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Compound of Interest

Compound Name: 5-(Diisopropylamino)amylamine

Cat. No.: B1334337 Get Quote

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection

of building blocks is paramount to the efficient construction of complex molecular architectures.

Among these, diamines serve as foundational scaffolds and versatile linkers.[1][2] 5-
(Diisopropylamino)amylamine, also known as N¹,N¹-Bis(1-methylethyl)-1,5-pentanediamine,

emerges as a particularly valuable intermediate.[3] Its structure, featuring a five-carbon

aliphatic chain terminating in two distinct amine functionalities—a sterically hindered tertiary

amine and an accessible primary amine—offers chemists a powerful tool for sequential and

selective chemical transformations.

This guide provides a comprehensive technical overview of 5-(Diisopropylamino)amylamine,

exploring its physicochemical properties, synthetic pathways, and strategic applications. We

will delve into the causality behind its utility, demonstrating how its unique structure can be

leveraged to streamline synthetic routes for novel therapeutics and advanced materials. This

document is intended for researchers, chemists, and drug development professionals seeking

to harness the synthetic potential of this versatile intermediate.

Physicochemical Properties and Structural Data
A thorough understanding of a chemical intermediate's physical and chemical properties is

essential for its effective use in synthesis. The key data for 5-(Diisopropylamino)amylamine
are summarized below, providing a foundation for reaction planning and process development.

[3][4]
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Property Value Reference

CAS Number 209803-40-7 [3][5]

Molecular Formula C₁₁H₂₆N₂ [3]

Molecular Weight 186.34 g/mol [4][5]

Boiling Point 228.5 °C at 760 mmHg [3]

Density 0.84 g/cm³ [3]

Refractive Index 1.455 [3]

Flash Point 90.3 °C [3]

SMILES CC(C)N(CCCCCN)C(C)C

InChI Key
CIFBCEXYFFKMEB-

UHFFFAOYSA-N

Synthetic Strategy: A Proposed Route
While numerous suppliers offer 5-(Diisopropylamino)amylamine for research purposes,

understanding its synthesis provides insight into its cost, potential impurities, and scalability.[5]

A robust and logical approach to its synthesis involves a multi-step process starting from a

commercially available precursor, such as 5-amino-1-pentanol. This strategy hinges on the

selective N-alkylation of the primary amine followed by the conversion of the terminal hydroxyl

group into a primary amine.

The diagram below outlines a proposed, efficient synthetic workflow.
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5-Amino-1-pentanol
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Reductive Amination
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(Intermediate 1)

Formation of tertiary amine
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1. MsCl, Et3N
2. NaN3

3. H2, Pd/C or LiAlH4

5-(Diisopropylamino)amylamine
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Azide reduction to primary amine
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5-(Diisopropylamino)amylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diamines in Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334337#5-diisopropylamino-amylamine-as-a-
chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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